Cas no 1695876-09-5 (1,4-Dichloro-2-iodo-3-(3-methoxy-3-methylbutoxy)butane)

• Product Name: 1,4-Dichloro-2-iodo-3-(3-methoxy-3-methylbutoxy)butane
• CAS No: 1695876-09-5
• MF: C₁₀H₁₉Cl₂IO₂
• MW: 369.067134141922
• CID: 5793260
• PubChem ID: 106666900
• Update Time: 2025-10-21

1,4-Dichloro-2-iodo-3-(3-methoxy-3-methylbutoxy)butane Chemical and Physical Properties

Names and Identifiers

• EN300-1135111
• 1,4-dichloro-2-iodo-3-(3-methoxy-3-methylbutoxy)butane
• 1695876-09-5
• 1,4-Dichloro-2-iodo-3-(3-methoxy-3-methylbutoxy)butane

• Inchi： 1S/C10H19Cl2IO2/c1-10(2,14-3)4-5-15-9(7-12)8(13)6-11/h8-9H,4-7H2,1-3H3
• InChI Key： UIEZAZUFFCOIEH-UHFFFAOYSA-N
• SMILES： IC(CCl)C(CCl)OCCC(C)(C)OC

Computed Properties

• Exact Mass: 367.98068g/mol
• Monoisotopic Mass: 367.98068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 1,4-Dichloro-2-iodo-3-(3-methoxy-3-methylbutoxy)butane

Research Brief on 1,4-Dichloro-2-iodo-3-(3-methoxy-3-methylbutoxy)butane (CAS: 1695876-09-5): Recent Advances and Applications

1,4-Dichloro-2-iodo-3-(3-methoxy-3-methylbutoxy)butane (CAS: 1695876-09-5) is a halogenated organic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including chloro, iodo, and methoxy-methylbutoxy functional groups, has shown potential as a versatile intermediate in synthetic chemistry and drug discovery. Recent studies have explored its applications in the development of novel therapeutic agents, particularly in the context of targeted drug delivery and bioactive molecule synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1,4-Dichloro-2-iodo-3-(3-methoxy-3-methylbutoxy)butane as a key building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study highlighted the compound's ability to undergo selective halogen exchange reactions, enabling the introduction of diverse functional groups. This property was leveraged to create a library of derivatives with enhanced binding affinity for specific oncogenic targets, such as the MDM2-p53 interaction, which is critical in cancer therapeutics.

Another significant advancement was reported in a 2024 ACS Chemical Biology paper, where the compound was utilized in the development of prodrugs for neurodegenerative diseases. The researchers demonstrated that the methoxy-methylbutoxy moiety of 1,4-Dichloro-2-iodo-3-(3-methoxy-3-methylbutoxy)butane could be modified to improve blood-brain barrier (BBB) penetration. By conjugating the compound with neuroprotective agents, they achieved sustained release profiles and reduced off-target effects in preclinical models of Alzheimer's disease.

From a mechanistic perspective, recent computational studies have shed light on the compound's reactivity and stability. Density functional theory (DFT) calculations, published in a 2023 issue of Organic & Biomolecular Chemistry, revealed that the iodo and chloro substituents in 1,4-Dichloro-2-iodo-3-(3-methoxy-3-methylbutoxy)butane facilitate nucleophilic substitution reactions under mild conditions, making it a valuable scaffold for late-stage functionalization in medicinal chemistry campaigns. These findings align with experimental data showing high yields and selectivity in cross-coupling reactions.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1,4-Dichloro-2-iodo-3-(3-methoxy-3-methylbutoxy)butane. A 2024 review in Chemical Reviews emphasized the need for greener synthetic routes to minimize the use of hazardous reagents during its production. Additionally, further in vivo studies are required to fully assess the pharmacokinetic and toxicological profiles of its derivatives, particularly for long-term therapeutic applications.

In conclusion, 1,4-Dichloro-2-iodo-3-(3-methoxy-3-methylbutoxy)butane (CAS: 1695876-09-5) represents a promising chemical entity with multifaceted applications in drug discovery and chemical biology. Its unique structural attributes and reactivity continue to inspire innovative research, though scalability and safety considerations must be addressed to unlock its full potential. Future studies should focus on optimizing synthetic methodologies and expanding its therapeutic repertoire through targeted derivatization.